Cas no 1536168-13-4 (2-(5-aminopyrimidin-4-yl)oxyethan-1-ol)

• Product Name: 2-(5-aminopyrimidin-4-yl)oxyethan-1-ol
• CAS No: 1536168-13-4
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 6062021
• PubChem ID: 79918234
• Update Time: 2024-01-13

2-(5-aminopyrimidin-4-yl)oxyethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-aminopyrimidin-4-yl)oxyethan-1-ol
• Ethanol, 2-[(5-amino-4-pyrimidinyl)oxy]-
• EN300-1243891
• AKOS018477751
• 2-[(5-aminopyrimidin-4-yl)oxy]ethan-1-ol
• 1536168-13-4

• Inchi： 1S/C6H9N3O2/c7-5-3-8-4-9-6(5)11-2-1-10/h3-4,10H,1-2,7H2
• InChI Key： SPSORJZRALNMLM-UHFFFAOYSA-N
• SMILES： C(O)COC1C(N)=CN=CN=1

Computed Properties

• Exact Mass: 155.069476538g/mol
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.335±0.06 g/cm3(Predicted)
• Boiling Point: 366.9±27.0 °C(Predicted)
• pka: 13.76±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives